Cas no 1001518-85-9 (3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid)
1001518-85-9 structure
Product Name:3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
CAS No:1001518-85-9
MF:C8H8BrF3N2O2
MW:301.060531616211
MDL:MFCD03419695
CID:2951962
PubChem ID:7018486
Update Time:2025-04-21
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-溴-5-甲基-3-三氟甲基吡唑-1-基)丙酸
- AKOS B007258
- ART-CHEM-BB B007258
- 3-[4-Bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
- 3-(4-BROMO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
- 3-(4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
- 3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
- BQB51885
- BBL038576
- STK312273
- Z1741966021
- 3-(4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
- AKOS000308195
- EN300-83597
- F2169-0841
- Z1245633652
- 1001518-85-9
- CS-0262730
- FS-6282
- MFCD03419695
-
- MDL: MFCD03419695
- Inchi: 1S/C8H8BrF3N2O2/c1-4-6(9)7(8(10,11)12)13-14(4)3-2-5(15)16/h2-3H2,1H3,(H,15,16)
- InChI Key: WAWUNNWVIAVOHP-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=NN(C=1C)CCC(=O)O
Computed Properties
- Exact Mass: 299.97212g/mol
- Monoisotopic Mass: 299.97212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1
- Molecular Weight: 301.06g/mol
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 359.5±42.0 °C at 760 mmHg
- Flash Point: 171.2±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B223826-100mg |
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B223826-500mg |
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 500mg |
$ 390.00 | 2022-06-07 | ||
| TRC | B223826-1g |
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 1g |
$ 590.00 | 2022-06-07 | ||
| Apollo Scientific | PC410271-1g |
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 1g |
£355.00 | 2025-02-21 | ||
| Chemenu | CM483074-1g |
3-(4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1001518-85-9 | 97% | 1g |
$358 | 2022-06-14 | |
| abcr | AB498373-100 mg |
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 100MG |
€231.60 | 2022-03-24 | ||
| abcr | AB498373-250 mg |
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 250MG |
€275.80 | 2022-03-24 | ||
| abcr | AB498373-500 mg |
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 500MG |
€409.30 | 2022-03-24 | ||
| abcr | AB498373-1 g |
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 1g |
€486.60 | 2022-03-24 | ||
| abcr | AB498373-5 g |
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1001518-85-9 | 5g |
€1,185.30 | 2022-03-24 |
3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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